BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Properties of the Oxygen Anion
(O7): An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Oxygen anion
Cat. No.: B1238816
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

The oxygen anion (O~), a fundamental species in chemistry and physics, plays a crucial role
in a variety of processes, from atmospheric chemistry to biological systems. A thorough
understanding of its spectroscopic properties is paramount for elucidating reaction
mechanisms, developing advanced analytical techniques, and informing drug design and
development. This technical guide provides a comprehensive overview of the core
spectroscopic characteristics of the O~ anion, with a focus on quantitative data, detailed
experimental methodologies, and visual representations of key concepts.

Core Spectroscopic Data

The electronic structure of the oxygen anion dictates its interaction with electromagnetic
radiation. The ground state electron configuration of O~ is 1s22s22p3, giving rise to a 2P term
symbol. Due to spin-orbit coupling, this ground state is split into two fine-structure levels: 2Ps/2
(the ground state) and 2P1/2 (an excited state).[1][2]

Quantitative Spectroscopic Parameters of O~
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A summary of the key quantitative spectroscopic data for the **O~ anion is presented in the

table below. These values represent the most precise measurements available to date.

Spectroscopic

Experimental

Value Unit .

Property Technique
Laser

Electron Affinity (EA) 1.461 112 972(87) eV Photodetachment
Spectroscopy

**Eine Structure

o Photoelectron
Splitting (3Ps/2 - 2P1/2) 21.97 meV

" Spectroscopy
Photoelectron
177.2 cm~!
Spectroscopy
o Laser
Binding Energy of 2Ps/
1.461 112 972(87) eV Photodetachment
2 Level
Spectroscopy
- Laser
Binding Energy of 2P1/
1.439 157 53(29) eV Photodetachment
2 Level
Spectroscopy

Note: The numbers in parentheses represent the uncertainty in the last digits.

Key Experimental Methodologies

The precise determination of the spectroscopic properties of the O~ anion relies on a suite of

sophisticated experimental techniques. Here, we detail the protocols for two primary methods:

Anion Photoelectron Spectroscopy and Photodetachment Microscopy.

Anion Photoelectron Spectroscopy

Anion photoelectron spectroscopy is a powerful technique used to measure the electron affinity

of an atom and to probe the electronic and vibrational structure of the corresponding neutral

species.[3][4]
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Experimental Protocol:

Anion Generation: O~ anions are typically produced in a plasma discharge or a sputter ion
source.[5] For example, a pulsed arc cluster ion source can be optimized for anion
production.

Mass Selection: The generated anions are extracted and guided into a time-of-flight (TOF)
mass spectrometer. This allows for the selection of a specific mass-to-charge ratio, ensuring
a pure beam of O~ anions.[5]

lon Trapping and Cooling (Optional but recommended for high resolution): For high-precision
measurements, the mass-selected anions can be guided into an ion trap where they are
cooled to reduce thermal motion. Cryogenic electrostatic ion-beam storage rings can store
ions for extended periods, allowing for thermal equilibrium with the cold environment.[6][7][8]

Photodetachment: The beam of O~ anions is intersected by a monochromatic laser beam of
known photon energy (hv).[3] The laser energy is chosen to be greater than the electron
affinity of oxygen.

Electron Kinetic Energy Analysis: The absorption of a photon by an O~ anion results in the
detachment of an electron, leaving behind a neutral oxygen atom. The kinetic energy of the
ejected photoelectron (eKE) is measured using an electron energy analyzer, such as a
"magnetic bottle" type spectrometer or a velocity-map imaging (VMI) setup.[3][9]

Data Acquisition and Analysis: The number of photoelectrons is recorded as a function of
their kinetic energy, generating a photoelectron spectrum. The electron affinity (EA) is
determined from the relationship: EA = hv - eKE. The spectrum will show peaks
corresponding to transitions from the anion ground state to the different electronic (and
vibrational) states of the neutral atom. The energy difference between these peaks provides
information about the energy levels of the neutral species.

Photodetachment Microscopy

Photodetachment microscopy is a high-resolution technique that images the wavefunction of
the detached electron in the presence of a static electric field. This method is particularly well-
suited for precise measurements of electron affinities.[10][11]
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Experimental Protocol:

e Anion Beam Preparation: A beam of O~ anions is generated and accelerated to a specific
kinetic energy (e.g., a few keV).

 Interaction in an Electric Field: The anion beam is directed into a region with a uniform static
electric field.

e Laser Photodetachment: A tunable laser intersects the anion beam within the electric field.
The laser is scanned across the photodetachment threshold.

o Electron Imaging: The detached electrons are accelerated by the electric field and projected
onto a position-sensitive detector. This creates a 2D image of the electron flux.

 Interference Pattern Analysis: The image reveals an interference pattern resulting from the
different paths the electron wave can take to reach the detector. This pattern is highly
sensitive to the initial kinetic energy of the electron and thus to the photon energy relative to
the electron affinity.

o Electron Affinity Determination: By analyzing the changes in the interference pattern as a
function of laser wavelength, the photodetachment threshold can be determined with very
high precision, yielding an accurate value for the electron affinity.[11]

Visualization of Experimental Workflows and
Logical Relationships

To further clarify the experimental processes and the relationships between different
spectroscopic parameters, the following diagrams are provided in the DOT language for
Graphviz.
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Workflow for Anion Photoelectron Spectroscopy.
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Energy Level Diagram for O~ Photodetachment.

Conclusion

The spectroscopic properties of the O~ anion, particularly its electron affinity and fine-structure
splitting, have been determined with remarkable precision through advanced experimental
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techniques. This guide has provided a consolidated resource of the most accurate quantitative
data, detailed the fundamental experimental protocols for anion photoelectron spectroscopy
and photodetachment microscopy, and offered visual representations of these processes. This
information is critical for researchers and professionals in fields where the behavior of the
oxygen anion is of significant interest, enabling a deeper understanding of its role in complex
chemical and physical systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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